Cas no 2228265-97-0 (4-amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol)

4-Amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol is a cyclohexylamine derivative featuring both amino and hydroxyl functional groups, which contribute to its versatile reactivity and potential applications in organic synthesis. The presence of the 4-ethylcyclohexyl substituent enhances its lipophilicity, making it suitable for use in hydrophobic environments or as an intermediate in the synthesis of more complex molecules. The compound's rigid cyclohexyl backbone provides structural stability, while the amino and hydroxyl groups offer sites for further functionalization, enabling its use in pharmaceuticals, agrochemicals, or advanced materials. Its well-defined stereochemistry and purity are critical for applications requiring precise molecular interactions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced polarity and structural modularity.
4-amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol structure
2228265-97-0 structure
Product Name:4-amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol
CAS No:2228265-97-0
MF:C14H27NO
MW:225.370284318924
CID:6190167
PubChem ID:165672429
Update Time:2025-07-02

4-amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol
    • 2228265-97-0
    • EN300-1808342
    • Inchi: 1S/C14H27NO/c1-2-11-3-5-12(6-4-11)14(15)9-7-13(16)8-10-14/h11-13,16H,2-10,15H2,1H3
    • InChI Key: LVKFLIWAJIHARB-UHFFFAOYSA-N
    • SMILES: OC1CCC(CC1)(C1CCC(CC)CC1)N

Computed Properties

  • Exact Mass: 225.209264485g/mol
  • Monoisotopic Mass: 225.209264485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.2Ų

4-amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol Pricemore >>

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Additional information on 4-amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol

Comprehensive Overview of 4-amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol (CAS No. 2228265-97-0)

4-amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol (CAS No. 2228265-97-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This cyclohexane derivative features a unique structural framework, combining an amino group and a hydroxyl group on a cyclohexyl backbone, with an additional 4-ethylcyclohexyl substituent. Its molecular complexity makes it a promising candidate for applications in drug discovery, particularly in targeting neurological and metabolic pathways. Researchers are increasingly exploring its potential as a building block for novel therapeutics, given its ability to modulate receptor interactions.

The compound’s CAS number 2228265-97-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent studies highlight its role in synthesizing high-performance polymers and liquid crystal materials, where its rigid cyclohexane structure enhances thermal stability. As sustainability becomes a global priority, 4-amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol is also being investigated for eco-friendly applications, such as biodegradable coatings and green solvents. This aligns with the growing demand for sustainable chemistry solutions in industries ranging from electronics to packaging.

One of the most searched questions about this compound revolves around its synthetic routes and scalability. Laboratories employ advanced techniques like catalytic hydrogenation and asymmetric synthesis to produce it efficiently. Its stereochemistry is another hot topic, as the spatial arrangement of its functional groups significantly impacts its biological activity. For instance, enantiopure forms of 4-amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol are being tested for their efficacy in chiral drug formulations, a trend driven by the pharmaceutical industry’s focus on precision medicine.

In analytical chemistry, the compound’s characterization relies on techniques like NMR spectroscopy and mass spectrometry, which are frequently discussed in academic forums. Its solubility profile and partition coefficient (logP) are also key parameters for formulation scientists, especially when designing drug delivery systems. These attributes are often compared to those of similar compounds, such as 4-aminocyclohexanol derivatives, to benchmark performance. Such comparisons are vital for optimizing structure-activity relationships (SAR) in medicinal chemistry.

The commercial availability of CAS 2228265-97-0 is another area of interest, with suppliers listing it as a research-grade chemical for non-GMP applications. Pricing trends and supply chain dynamics are closely monitored, particularly amid disruptions caused by global events. Additionally, patent filings related to this compound reveal its inclusion in proprietary blends for advanced materials, further driving its market relevance. As AI-driven drug discovery accelerates, computational models are increasingly used to predict the properties of 4-amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol, reducing reliance on empirical testing.

From a regulatory standpoint, the compound is not classified as hazardous under major frameworks like REACH or OSHA, which facilitates its adoption in diverse R&D projects. However, users must adhere to standard laboratory safety protocols when handling it. Environmental impact assessments are also underway to evaluate its biodegradability, a critical factor for industries aiming to meet ESG (Environmental, Social, and Governance) criteria. This holistic approach ensures that 4-amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol remains a viable option for future innovations.

In summary, 4-amino-4-(4-ethylcyclohexyl)cyclohexan-1-ol (CAS No. 2228265-97-0) exemplifies the intersection of chemistry and cutting-edge technology. Its versatility in pharmaceutical development, material science, and sustainable applications positions it as a compound of enduring significance. As research progresses, its role in addressing global challenges—from healthcare to environmental sustainability—will likely expand, making it a focal point for scientific and industrial communities alike.

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